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Compound of Interest

Compound Name: Benzyl propionate

Cat. No.: B094898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the safety, handling, and Material

Safety Data Sheet (MSDS) specifications for benzyl propionate. The following sections detail

its chemical and physical properties, toxicological profile, safe handling procedures, emergency

protocols, and ecological impact, supported by quantitative data, experimental methodologies,

and procedural workflows.

Section 1: Chemical and Physical Properties
Benzyl propionate is a colorless liquid with a characteristic sweet, fruity, and floral aroma.[1] It

is valued for this scent in the fragrance and flavor industries.[2][3] It is soluble in organic

solvents like alcohol and ether but insoluble in water and glycerol.[1]

Table 1: Physical and Chemical Properties of Benzyl Propionate
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Property Value Source(s)

Molecular Formula C₁₀H₁₂O₂ [1][4][5][6]

Molecular Weight 164.20 g/mol [4][7][8]

CAS Number 122-63-4 [5][6][8][9]

Appearance
Colorless to almost colorless

liquid
[1][5][6]

Boiling Point 220-228°C [1][4][5][10][11]

Density 1.02 - 1.034 g/mL at 20-25°C [1][4][5][6][11]

Flash Point
96 - 100°C (204.8 - 212°F)

Closed Cup
[1][5][9][10]

Refractive Index 1.495 - 1.500 at 20°C [1][4][6][11]

Water Solubility
Slightly soluble to insoluble

(100-742 mg/L at 20-25°C)
[1][4][10][11]

Vapor Pressure 0.07 mm Hg at 25°C [9]

Section 2: Toxicological Information and
Experimental Protocols
Benzyl propionate is generally considered to have low acute toxicity. However, it can cause

mild skin and eye irritation.[2][8][9]

Table 2: Acute Toxicity Data for Benzyl Propionate

Test Species Route Value Source(s)

LD50 Rabbit Oral 3300 mg/kg [1][9]

LD50 Rabbit Dermal > 5000 mg/kg [1][12]

LD50 Rat Oral
3300 - 5000

mg/kg
[9][10][13]
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Experimental Protocols
The toxicological data presented are primarily derived from studies following standardized

OECD guidelines.

Acute Oral Toxicity (Following OECD Guideline 423) The acute toxic class method is utilized to

assess the oral toxicity of a substance.[14] This stepwise procedure involves administering the

chemical orally to a small group of rodents (typically three females) at a defined dose level

(e.g., 5, 50, 300, 2000 mg/kg).[6][9] The presence or absence of mortality in this initial group

determines the subsequent step, which may involve dosing another group at a higher or lower

dose.[6] Animals are observed for a period of 14 days for signs of toxicity, and body weight

changes are recorded. A necropsy is performed at the end of the study. This method minimizes

the number of animals required while providing sufficient data for hazard classification.[6]

Acute Dermal Irritation (Following OECD Guideline 404) This test evaluates the potential of a

substance to cause skin irritation or corrosion.[1][2] A single dose (0.5 mL for liquids) of the test

substance is applied to a small area of skin (approximately 6 cm²) on an albino rabbit for a 4-

hour exposure period.[2][7] The skin is then cleansed to remove any residual substance.[2] The

site is observed for signs of erythema (redness) and edema (swelling) at specified intervals (60

minutes, 24, 48, and 72 hours) after application.[5][7][12] The severity of the reactions is

scored, and observations may continue for up to 14 days to assess the reversibility of any

effects.[2][5]

Section 3: Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Personal Protective Equipment (PPE) and Engineering
Controls

Ventilation: Handle in a well-ventilated area to avoid the inhalation of vapors.[3] Local

exhaust ventilation should be used if needed.

Eye Protection: Wear chemical safety goggles or a face shield.[7][8][12]

Skin Protection: Use chemical-resistant gloves.[7][8][12] Protective clothing is recommended

to prevent skin contact.
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Respiratory Protection: Under normal use with adequate ventilation, respiratory protection is

not typically required. If ventilation is inadequate, a suitable respirator should be worn.[12]

Handling and Storage Procedures
Avoid contact with skin and eyes.[8]

Do not ingest or inhale vapors.[3]

Keep away from heat, sparks, open flames, and other sources of ignition.[3][8]

Store in a cool, dry, and well-ventilated place.[3][8]

Keep containers tightly closed.[8]

Store away from incompatible materials such as strong oxidizing agents.[8][12]
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Section 4: Emergency Procedures
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Inhalation: Move the person to fresh air. If breathing is difficult, oxygen may be administered.

Seek medical attention if symptoms persist.[7][9][12]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area

thoroughly with soap and water for several minutes.[7][9][12] Get medical attention if irritation

develops.[9]

Eye Contact: Promptly flush eyes with plenty of water for several minutes, lifting the eyelids.

Remove contact lenses if present and easy to do. Seek medical attention if irritation persists.

[7][9][12]

Ingestion: Rinse the mouth with water if the person is conscious. Do not induce vomiting.

Call a physician or poison control center immediately.[7][8][9]
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[7][8][9][12]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[9]

Specific Hazards: The product is a combustible liquid.[8] Fire may produce irritating,

corrosive, and/or toxic gases, including carbon oxides.[7][8][9]

Protective Equipment: Firefighters should wear standard protective equipment, including a

self-contained breathing apparatus (SCBA).[7][9][12]

Accidental Release Measures
Personal Precautions: Eliminate all ignition sources.[9] Avoid breathing vapors and contact

with the substance.[7][8][9] Ensure adequate ventilation.[8][12]

Environmental Precautions: Prevent the product from entering drains, water courses, or soil.

[7][9]

Containment and Cleanup: For spills, absorb the material with an inert absorbent such as

sand, dry clay, or diatomaceous earth.[9] Collect the spillage and place it in a suitable

container for disposal as hazardous waste.[9]
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Section 5: Ecological Information
Benzyl propionate should not be released into the environment as high concentrations can be

toxic to aquatic life.[2] However, the substance is expected to be readily biodegradable.[11]

Biodegradability (Following OECD Guideline 301F)
The ready biodegradability of a chemical is assessed by measuring its mineralization by a

microbial inoculum, typically from a wastewater treatment plant, over a 28-day period.[13] In

the Manometric Respirometry Test (OECD 301F), the degradation is followed by measuring

oxygen consumption.[10] A substance is considered readily biodegradable if it achieves 60% of
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its theoretical oxygen demand (ThOD) within a 10-day window during the 28-day test period.

[10] This test is suitable for poorly soluble substances.[13]

Section 6: Stability and Reactivity
Reactivity: The product is stable and non-reactive under normal conditions of use, storage,

and transport.[9]

Chemical Stability: Stable under recommended storage conditions.[8]

Conditions to Avoid: Heat, flames, sparks, and other ignition sources.[8]

Incompatible Materials: Strong oxidizing agents and strong reducing agents.[8][12]

Hazardous Decomposition Products: Under fire conditions, carbon oxides (CO, CO₂) may be

formed.[7][8]

Section 7: Disposal Considerations
Dispose of waste and residues in accordance with local, regional, and national regulations.[9]

This material and its container may need to be disposed of as hazardous waste.[9] Do not

discharge into drains, water courses, or onto the ground.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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